Cas no 40410-87-5 ( )
structure
Product Name:
CAS No:40410-87-5
MF:C9H10O2S
MW:182.239501476288
CID:925762
PubChem ID:5367098
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- [[(Z)-1-Propenyl]sulfonyl]benzene
- prop-1-enylsulfonylbenzene
- (Z)-Phenyl-1-propenylsulfon
- cis-1-(phenylsulfonyl)-1-propene
- cis-phenylsulfonyl-1-propene
- Nsc174596
- phenyl ((Z)-prop-1-en-1-yl) sulfone
- Phenyl-(cis-propenyl)-sulfon
- phenyl-(cis-propenyl)-sulfone
- Z-1-phenylsulfonyl propene
- BWSNBXGFQGTUOK-WAPJZHGLSA-N
- NSC-174596
- Benzene, (1-propenylsulfonyl)-, (Z)-
- 40410-87-5
- SCHEMBL1035736
- [(1Z)-1-Propenylsulfonyl]benzene #
-
-
- Inchi: 1S/C9H10O2S/c1-2-8-12(10,11)9-6-4-3-5-7-9/h2-8H,1H3/b8-2-
- InChI Key: BWSNBXGFQGTUOK-WAPJZHGLSA-N
- SMILES: S(/C=C\C)(C1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 182.0402
- Monoisotopic Mass: 182.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.5A^2
- XLogP3: 1.9
Experimental Properties
- Density: 1.154
- Boiling Point: 329.7°Cat760mmHg
- Flash Point: 187.5°C
- Refractive Index: 1.537
- PSA: 34.14
- LogP: 3.07470
Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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